Pentasulfide, di-2-propenyl
Pentasulfide, di-2-propenyl
Di-2-propenyl pentasulfide, also known as allyl pentasulfide, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl pentasulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, di-2-propenyl pentasulfide is primarily located in the cytoplasm. Outside of the human body, di-2-propenyl pentasulfide can be found in garlic, onion-family vegetables, and soft-necked garlic. This makes di-2-propenyl pentasulfide a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
118686-45-6
VCID:
VC0047503
InChI:
InChI=1S/C6H10S5/c1-3-5-7-9-11-10-8-6-4-2/h3-4H,1-2,5-6H2
SMILES:
C=CCSSSSSCC=C
Molecular Formula:
C6H10S5
Molecular Weight:
242.5 g/mol
Pentasulfide, di-2-propenyl
CAS No.: 118686-45-6
Main Products
VCID: VC0047503
Molecular Formula: C6H10S5
Molecular Weight: 242.5 g/mol
| CAS No. | 118686-45-6 |
|---|---|
| Product Name | Pentasulfide, di-2-propenyl |
| Molecular Formula | C6H10S5 |
| Molecular Weight | 242.5 g/mol |
| IUPAC Name | 3-(prop-2-enylpentasulfanyl)prop-1-ene |
| Standard InChI | InChI=1S/C6H10S5/c1-3-5-7-9-11-10-8-6-4-2/h3-4H,1-2,5-6H2 |
| Standard InChIKey | CPDTWYIIHJBBCB-UHFFFAOYSA-N |
| SMILES | C=CCSSSSSCC=C |
| Canonical SMILES | C=CCSSSSSCC=C |
| Description | Di-2-propenyl pentasulfide, also known as allyl pentasulfide, belongs to the class of organic compounds known as allyl sulfur compounds. Allyl sulfur compounds are compounds containing an allylsulfur group, with the general structure H2C(=CH2)CS. Di-2-propenyl pentasulfide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, di-2-propenyl pentasulfide is primarily located in the cytoplasm. Outside of the human body, di-2-propenyl pentasulfide can be found in garlic, onion-family vegetables, and soft-necked garlic. This makes di-2-propenyl pentasulfide a potential biomarker for the consumption of these food products. |
| Synonyms | Pentasulfide, di-2-propenyl |
| PubChem Compound | 10131025 |
| Last Modified | Nov 11 2021 |
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